(5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid

• IUPAC Name: 2-(5-methylpyrazolo[3,4-b]pyridin-1-yl)acetic acid
• InChI: InChI=1S/C9H9N3O2/c1-6-2-7-4-11-12(5-8(13)14)9(7)10-3-6/h2-4H,5H2,1H3,(H,13,14)
• InChI Key: KICZOAAIQKXMFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C1)N(N=C2)CC(=O)O
• Molecular Formula: C9H9N3O2
• DSSTOX Substance ID: DTXSID101230899
• Molecular Weight: 191.19 g/mol
• CAS RN: 1160246-25-2

Description

“(5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid” is a chemical compound with the molecular formula C9H9N3O2. It belongs to the group of heterocyclic compounds known as 1H-pyrazolo[3,4-b]pyridines. These compounds present two possible tautomeric forms: the 1H- and 2H-isomers.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridines has been described in more than 5500 references. The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine. Later, Bulow synthesized three N-phenyl-3-methyl substituted derivatives starting from 1-phenyl-3-methyl-5-amino-pyrazole which was treated with 1,3-diketones in glacial AcOH.

Molecular Structure Analysis

The molecular structure of 1H-pyrazolo[3,4-b]pyridines, including “this compound”, is characterized by the fusion of a pyrazole and a pyridine ring. They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrazolo[3,4-b]pyridines are diverse and depend on the substituents present at positions N1, C3, C4, C5, and C6. These compounds present up to five diversity centers that allow a wide range of possible combinations of substituents capable of addressing different biological activities.

Scientific Research Applications

Kinase Inhibition

One prominent application of the (5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid scaffold in scientific research is its role in the design of kinase inhibitors. This chemical structure is versatile for interacting with kinases via multiple binding modes, making it a key element in the development of compounds targeting a broad range of kinase activities. Such compounds have been claimed for kinase inhibition in numerous patents and publications, highlighting the scaffold's potential for generating potent and selective kinase inhibitors. The ability of this scaffold to bind to the hinge region of kinases, as well as form additional interactions within the kinase pocket, underscores its importance in therapeutic research and drug discovery (Wenglowsky, 2013).

Chemical Properties and Applications

In addition to its applications in medicinal chemistry, research has explored the broader chemical properties and potential applications of compounds related to this compound. For instance, the study of polysaccharides pyrolysis reveals insights into the chemical mechanisms involved in the formation of acetic acid among other compounds, indicating the relevance of such chemical structures in understanding the decomposition processes of natural polymers and their conversion into valuable chemical products (Ponder & Richards, 2010). This research has implications for the development of bio-based chemicals and materials.

Furthermore, the chemistry of related heterocyclic compounds, such as pyrazolo[1,5-a]pyrimidines, has been extensively studied for their synthetic and medicinal aspects. These studies include the development of drug-like candidates showcasing a broad range of medicinal properties, such as anticancer, anti-inflammatory, and anti-infectious activities. The structure-activity relationship (SAR) studies surrounding these scaffolds offer significant potential for the discovery of new therapeutic agents (Cherukupalli et al., 2017).

Future Directions

The future directions for research on “(5-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid” and related compounds could include further exploration of their synthesis methods, investigation of their biological activities, and development of their potential applications in medicinal chemistry.

Mechanism of Action

Target of Action

Related pyrazolo[3,4-b]pyridine compounds have been reported to inhibit cdk2, a cyclin-dependent kinase involved in cell cycle regulation .

Mode of Action

It can be inferred from related studies that these types of compounds may interact with their targets, such as cdk2, and inhibit their activity, leading to changes in cellular processes .

Biochemical Pathways

Given the potential target of cdk2, it can be inferred that this compound may affect cell cycle regulation pathways .

Result of Action

Related compounds have shown cytotoxic activities against various cell lines , suggesting that this compound may also have similar effects.